Cas no 2241130-71-0 (rac-(1R,3S)-2,2-difluoro-3-methylcyclopropylmethanamine)

• Product Name: rac-(1R,3S)-2,2-difluoro-3-methylcyclopropylmethanamine
• CAS No: 2241130-71-0
• MF: C₅H₉F₂N
• MW: 121.12846827507
• CID: 6316546
• PubChem ID: 129321732
• Update Time: 2025-10-30

rac-(1R,3S)-2,2-difluoro-3-methylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-2,2-difluoro-3-methylcyclopropylmethanamine
• rac-[(1R,3S)-2,2-difluoro-3-methylcyclopropyl]methanamine
• EN300-1722460
• 2241130-71-0

• Inchi： 1S/C5H9F2N/c1-3-4(2-8)5(3,6)7/h3-4H,2,8H2,1H3/t3-,4-/m1/s1
• InChI Key： ZUENBKHBKYDEOV-QWWZWVQMSA-N
• SMILES： FC1([C@H](C)[C@H]1CN)F

Computed Properties

• Exact Mass: 121.07030562g/mol
• Monoisotopic Mass: 121.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3S)-2,2-difluoro-3-methylcyclopropylmethanamine

Introduction to rac-(1R,3S)-2,2-difluoro-3-methylcyclopropylmethanamine (CAS No. 2241130-71-0)

Rac-(1R,3S)-2,2-difluoro-3-methylcyclopropylmethanamine (CAS No. 2241130-71-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of cyclopropylamines, which are known for their diverse biological activities and structural flexibility. The presence of fluorine atoms and a methyl group in the cyclopropyl ring imparts distinct chemical and biological characteristics, making it a valuable candidate for various research and development activities.

The chemical structure of rac-(1R,3S)-2,2-difluoro-3-methylcyclopropylmethanamine is characterized by a cyclopropyl ring with two fluorine atoms and a methyl group attached to it. The cyclopropyl ring is further substituted with an amino group, which is essential for its biological activity. The racemic nature of this compound indicates that it exists as a mixture of two enantiomers, (1R,3S) and (1S,3R), which can exhibit different pharmacological properties due to their distinct spatial configurations.

Recent studies have explored the potential applications of rac-(1R,3S)-2,2-difluoro-3-methylcyclopropylmethanamine in various therapeutic areas. One notable area of research is its use as a lead compound in the development of novel analgesics. The presence of fluorine atoms in the molecule can enhance its lipophilicity and metabolic stability, which are crucial factors for improving drug efficacy and reducing side effects. Additionally, the cyclopropyl ring provides structural rigidity that can influence receptor binding and selectivity.

In the context of central nervous system (CNS) disorders, rac-(1R,3S)-2,2-difluoro-3-methylcyclopropylmethanamine has shown promise as a potential treatment for conditions such as neuropathic pain and anxiety disorders. Preclinical studies have demonstrated that this compound can modulate specific neurotransmitter systems, such as the serotonin and norepinephrine pathways, which are implicated in pain perception and emotional regulation. These findings suggest that further investigation into its mechanism of action could lead to the development of more effective therapeutic agents.

The synthesis of rac-(1R,3S)-2,2-difluoro-3-methylcyclopropylmethanamine has been optimized using modern synthetic methods to ensure high yields and purity. Key synthetic routes involve the use of organometallic reagents and catalytic processes to introduce the fluorine atoms and methyl group into the cyclopropyl ring. These methods have been refined to minimize side reactions and improve overall efficiency, making it feasible to produce this compound on a larger scale for research purposes.

In addition to its therapeutic potential, rac-(1R,3S)-2,2-difluoro-3-methylcyclopropylmethanamine has also been studied for its use as a chemical probe in biological assays. Its unique structural features make it an ideal candidate for investigating protein-ligand interactions and understanding the molecular basis of various biological processes. Researchers have utilized this compound to gain insights into receptor dynamics and signaling pathways, contributing to the broader understanding of cellular mechanisms.

The safety profile of rac-(1R,3S)-2,2-difluoro-3-methylcyclopropylmethanamine has been evaluated through extensive toxicological studies. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations and does not pose significant risks when used under controlled conditions. However, as with any new chemical entity (NCE), ongoing safety assessments are necessary to ensure its long-term safety and efficacy in clinical settings.

In conclusion, rac-(1R,3S)-2,2-difluoro-3-methylcyclopropylmethanamine (CAS No. 2241130-71-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural properties and potential therapeutic benefits make it an important focus for ongoing studies aimed at developing new treatments for various medical conditions. As research continues to advance our understanding of this compound's mechanisms of action and safety profile, it is likely to play a significant role in future drug discovery efforts.